(3E)-4-(4-chlorophenyl)but-3-en-2-one

• IUPAC Name: (E)-4-(4-chlorophenyl)but-3-en-2-one
• InChI: InChI=1S/C10H9ClO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
• InChI Key: UUKRKWJGNHNTRG-NSCUHMNNSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=C(C=C1)Cl
• Isomeric SMILES: CC(=O)/C=C/C1=CC=C(C=C1)Cl
• Molecular Formula: C10H9ClO
• DSSTOX Substance ID: DTXSID60876243
• Molecular Weight: 180.63 g/mol
• CAS RN: 3160-40-5, 30626-03-0

Description

“(3E)-4-(4-chlorophenyl)but-3-en-2-one” is a synthetic agent that is widely used in the medical field. It has a molecular formula of C10H9ClO and a molecular weight of 180.6.

Scientific Research Applications

Molecular Structure and Spectroscopy

• A study conducted by Najiya et al. (2014) focused on the molecular structure and FT-IR analysis of a similar compound, demonstrating its potential in molecular spectroscopy and chemical analysis. The research involved the synthesis of the compound and detailed analysis of its vibrational wavenumbers, geometrical parameters, and stability using methods like HF and DFT (Najiya et al., 2014).

Crystal Structure

• Research by Lastovickova et al. (2018) on compounds structurally similar to "(3E)-4-(4-chlorophenyl)but-3-en-2-one" reveals insights into their crystal structures. This research highlights the importance of molecular structure in understanding the physical properties of these compounds (Lastovickova et al., 2018).

Chemical Reactivity and Electronic Properties

• A study by Adole et al. (2020) explored the chemical reactivity and electronic properties of a related compound. This research utilized density functional theory (DFT) to analyze molecular geometry and electronic aspects, providing valuable insights into the chemical behavior of these compounds (Adole et al., 2020).

Fungicidal Activity

• Xin and Key (2007) investigated the fungicidal activity of derivatives of a similar compound. This study highlights the compound's potential in developing new fungicides, showcasing its biological application (Xin & Key, 2007).

Electrochemical Synthesis

• Research by Uneyama et al. (1983) described the electrochemical preparation of a compound closely related to "(3E)-4-(4-chlorophenyl)but-3-en-2-one." This study demonstrates the compound's relevance in synthetic chemistry and electrochemical processes (Uneyama et al., 1983).

Antimicrobial Activity

• Sivakumar et al. (2021) explored the antimicrobial activity of a molecule similar to "(3E)-4-(4-chlorophenyl)but-3-en-2-one." The study involved molecular docking and was aimed at understanding the compound's potential in antimicrobial applications (Sivakumar et al., 2021).